Cas no 862832-19-7 (2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

2-{3-(4-Fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide is a heterocyclic compound featuring a triazolopyridazine core with a 4-fluorophenyl substituent and a thioether-linked acetamide moiety. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to the presence of pharmacophoric elements such as the triazole and pyridazine rings. The fluorophenyl group may enhance binding affinity, while the methoxyphenyl acetamide side chain could influence solubility and metabolic stability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's unique scaffold suggests utility in targeting enzymes or receptors, though specific applications require further pharmacological evaluation.
2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide structure
862832-19-7 structure
Product Name:2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
CAS No:862832-19-7
MF:C20H16FN5O2S
MW:409.436745643616
CID:5983067
PubChem ID:7117972
Update Time:2025-06-12

2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
    • 2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-methoxyphenyl)acetamide
    • Acetamide, 2-[[3-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(2-methoxyphenyl)-
    • SR-01000135381
    • AKOS024595197
    • AB00671961-01
    • 862832-19-7
    • F0676-0274
    • SR-01000135381-1
    • 2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
    • 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
    • Inchi: 1S/C20H16FN5O2S/c1-28-16-5-3-2-4-15(16)22-18(27)12-29-19-11-10-17-23-24-20(26(17)25-19)13-6-8-14(21)9-7-13/h2-11H,12H2,1H3,(H,22,27)
    • InChI Key: PETGQWRCYWEJSO-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1OC)(=O)CSC1=NN2C(C3=CC=C(F)C=C3)=NN=C2C=C1

Computed Properties

  • Exact Mass: 409.10087411g/mol
  • Monoisotopic Mass: 409.10087411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • pka: 12.14±0.70(Predicted)

2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Pricemore >>

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Additional information on 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Recent Advances in the Study of 2-{3-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 862832-19-7)

The compound 2-{3-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 862832-19-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The structural uniqueness of this molecule, characterized by the presence of a triazolopyridazine core and a fluorophenyl moiety, contributes to its high affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms and interactions at the molecular level.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. The compound exhibits significant anti-proliferative effects against a range of cancer cell lines, with minimal cytotoxicity towards normal cells. These findings suggest its potential as a lead compound for the development of novel anti-cancer therapies. Additionally, recent pharmacokinetic studies have provided insights into its metabolic stability and bioavailability, which are critical for further drug development.

Despite these advancements, challenges remain in optimizing the compound's physicochemical properties and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{3-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-(2-methoxyphenyl)acetamide represents a promising candidate for therapeutic development. Continued research and innovation in this area hold the potential to address unmet medical needs and improve patient outcomes in various disease areas.

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